Cas no 2228610-17-9 (1-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine)

1-(1,3-Dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine is a specialized cyclopropylamine derivative featuring a pyrazole substituent. Its unique structure, combining a rigid cyclopropane ring with a dimethylpyrazole moiety, offers distinct steric and electronic properties, making it valuable in synthetic chemistry and pharmaceutical applications. The compound's stability and functional group compatibility allow for further derivatization, enabling the development of novel bioactive molecules. Its well-defined stereochemistry and high purity make it suitable for use as a building block in medicinal chemistry, particularly in the design of enzyme inhibitors or receptor modulators. The compound's balanced lipophilicity and molecular rigidity may contribute to enhanced pharmacokinetic profiles in drug discovery efforts.
1-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine structure
2228610-17-9 structure
Product Name:1-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine
CAS No:2228610-17-9
MF:C10H17N3
MW:179.262081861496
CID:5816880
PubChem ID:165668293
Update Time:2025-10-29

1-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine
    • 2228610-17-9
    • EN300-1765645
    • Inchi: 1S/C10H17N3/c1-7-8(5-13(4)12-7)10(11)6-9(10,2)3/h5H,6,11H2,1-4H3
    • InChI Key: GWPRYVOJCIBPQA-UHFFFAOYSA-N
    • SMILES: NC1(C2=CN(C)N=C2C)CC1(C)C

Computed Properties

  • Exact Mass: 179.142247555g/mol
  • Monoisotopic Mass: 179.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 43.8Ų

1-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine Pricemore >>

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1-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine Related Literature

Additional information on 1-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine

Introduction to 1-(1,3-Dimethyl-1H-Pyrazol-4-Yl)-2,2-Dimethylcyclopropan-1-Amine (CAS No. 2228610-17-9)

The compound 1-(1,3-Dimethyl-1H-Pyrazol-4-Yl)-2,2-Dimethylcyclopropan-1-Amine (CAS No. 2228610-17-9) is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of heterocyclic amines, characterized by its pyrazole ring and cyclopropane moiety. The pyrazole ring is a five-membered aromatic structure containing two nitrogen atoms at positions 1 and 3, while the cyclopropane ring introduces strain and reactivity due to its three-membered structure. The presence of methyl groups at specific positions further enhances the compound's stability and reactivity.

Recent studies have highlighted the potential of this compound in various applications, particularly in the field of medicinal chemistry. The pyrazole moiety is known for its ability to act as a hydrogen bond donor or acceptor, making it a valuable component in drug design. Additionally, the cyclopropane ring contributes to the molecule's rigidity and can serve as a scaffold for attaching other functional groups. These properties make CAS No. 2228610-17-9 a promising candidate for developing bioactive molecules with potential therapeutic applications.

The synthesis of 1-(1,3-Dimethyl-1H-Pyrazol-4-Yl)-2,2-Dimethylcyclopropane amine involves a multi-step process that combines principles of organic synthesis and catalysis. Researchers have explored various methods to optimize the yield and purity of this compound, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the efficiency of synthesis but also opened new avenues for exploring its chemical reactivity.

One of the most significant findings in recent research is the compound's ability to act as a ligand in metal-mediated reactions. The pyrazole ring can coordinate with metal ions such as copper or iron, facilitating catalytic processes in organic synthesis. This property has led to its application in asymmetric catalysis, where it plays a crucial role in producing enantioselective products. Furthermore, the cyclopropane moiety can undergo ring-opening reactions under specific conditions, offering opportunities for diversifying the molecule's functionality.

In terms of biological activity, studies have shown that CAS No. 2228610-17-9 exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. This suggests its potential as a lead compound for developing drugs targeting metabolic disorders or inflammatory conditions. However, further research is required to fully understand its pharmacokinetic properties and safety profile.

The environmental impact of this compound is another area of interest for researchers. Due to its complex structure, it is expected to undergo limited biodegradation under natural conditions. Studies are currently underway to assess its persistence in various environmental matrices and develop strategies for safe disposal or recycling.

In conclusion, 1-(1,3-Dimethyl-1H-Pyrazol-4-Yl)-2,2-Dimethylcyclopropane amine (CAS No. 2228610-17) represents a versatile platform for exploring new chemical reactions and drug development opportunities. Its unique combination of structural features and functional groups makes it a valuable tool for chemists and biologists alike. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both academic and industrial applications.

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